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Performance Data Summary

The table below summarizes the core experimental findings for PLA modification using a system involving

triallyl trimesate (TAM) and dicumyl peroxide (DCP).

Performance
Metric

Unmodified
PLA/PHO
Blend

PLA/PHO
Blend with
DCP & TAM

Measurement
Method

Experimental Context

Crystallization
Temperature

~95°C Shifted to
~123.5°C

Differential
Scanning

Calorimetry (DSC)

Non-isothermal
crystallization;

Peroxide-initiated
reactive modification [1]

Crystallization
Half-time
($t_{0.5}$)

Higher Decreased Isothermal
Crystallization

Kinetics

Isothermal
crystallization; Indicates

faster crystallization
rate [1]

Melt Strength /
Strain Hardening

Absent or low Enhanced Rheological
Measurements

Reactive modification in
melt state [1]
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Performance
Metric

Unmodified
PLA/PHO
Blend

PLA/PHO
Blend with
DCP & TAM

Measurement
Method

Experimental Context

Tensile Strength 21.1 MPa 85.8 MPa Mechanical
Testing

PTLG/Sc-PLA blend;
TAM used in a different

but related polymer
system [2]

Impact Properties
& Elongation at
Break

Lower Improved Mechanical
Testing

---

Experimental Protocols

To verify the crystallization enhancement, the following experimental methodologies were employed in the

studies:

Reactive Modification Procedure [1]:

PLA (and/or its blend with Poly(3-hydroxyoctanoate) (PHO)) is compounded in a melt mixer.
The modifying agents, dicumyl peroxide (DCP) as a free-radical initiator and triallyl trimesate
(TAM) as a coagent, are added during the melt compounding process.
The process induces partial cross-linking and branching of the polymer chains.

Characterization Techniques:

Differential Scanning Calorimetry (DSC): Used to study non-isothermal and isothermal

crystallization behavior. Measurements record the crystallization temperature and calculate the
relative degree of crystallinity (Xt) and crystallization half-time ($t_{0.5}$) [1].

Rheological Measurements: Assess the viscoelastic properties of the polymer melt,
demonstrating enhanced melt strength and strain hardening after modification [1].

Mechanical Testing: Determines improvements in tensile strength, elongation at break, and
impact properties [2] [1].

Polarized Optical Microscopy (POM): Used to observe changes in spherulitic morphology
and nucleation density [2].
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Mechanism of Action Workflow

The following diagram illustrates the proposed mechanism and experimental workflow for how triallyl

trimesate enhances PLA properties, based on the gathered research.
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Free-Radical
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Branching/Cross-links
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Architecture

Mechanism: TAM's allyl groups react
with PLA radicals, creating a

branched or partially cross-linked
network.

Enhanced Melt Strength
and Strain Hardening

Accelerated
Crystallization Kinetics

Improved Mechanical
Properties (e.g., Tensile)
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Research Conclusions and Limitations
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The experimental data confirms that the reactive modification of PLA using a system of dicumyl peroxide

(DCP) and triallyl trimesate (TAM) is an effective strategy for enhancing its crystallization rate and overall

performance [1]. The key improvements include a significant increase in crystallization temperature, a

reduction in crystallization half-time, and a substantial boost in mechanical strength.

Primary Role of TAM: Triallyl trimesate acts as a coagent in a peroxide-initiated reaction. Its

trifunctional structure (three allyl groups) allows it to form branches and partial cross-links between

PLA polymer chains. This modified chain architecture is responsible for the observed enhancements in

melt strength and, crucially, provides more nucleation sites for crystal growth, thereby accelerating the

overall crystallization process [1].

Key Limitation of Available Data: The search results, while containing valuable quantitative data, do

not provide a direct, side-by-side comparison of triallyl trimesate against a wide range of other

commercial nucleating agents or coagents. The positive data is primarily presented for the DCP/TAM

system itself. For a comprehensive comparative guide, it would be necessary to consult specialized

polymer science databases or head-to-head studies that include other specific alternatives.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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